Cas no 1207175-28-7 (tert-Butyl 2-amino-4-chloro-5H-pyrrolo[3,4-d]pyrimidine-6(7H)-carboxylate)

• Product Name: tert-Butyl 2-amino-4-chloro-5H-pyrrolo[3,4-d]pyrimidine-6(7H)-carboxylate
• CAS No: 1207175-28-7
• MF: C₁₁H₁₅ClN₄O₂
• MW: 270.715400934219
• CID: 1082220
• PubChem ID: 46864163
• Update Time: 2025-05-20

tert-Butyl 2-amino-4-chloro-5H-pyrrolo[3,4-d]pyrimidine-6(7H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-amino-4-chloro-5H-pyrrolo[3,4-d]pyrimidine-6(7H)-carboxylate
• tert-butyl 2-amino-4-chloro-5,7-dihydropyrrolo[3,4-d]pyrimidine-6-carboxylate
• DB-012528
• CS-0338732
• tert-butyl2-amino-4-chloro-5H-pyrrolo[3,4-d]pyrimidine-6(7H)-carboxylate
• tert-butyl 2-amino-4-chloro-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carboxylate
• DTXSID40676980
• 1207175-28-7
• tert-Butyl 2-amino-4-chloro-5,7-dihydro-6H-pyrrolo[3,4-d]pyrimidine-6-carboxylate

• MDL： MFCD12756166
• Inchi： 1S/C11H15ClN4O2/c1-11(2,3)18-10(17)16-4-6-7(5-16)14-9(13)15-8(6)12/h4-5H2,1-3H3,(H2,13,14,15)
• InChI Key： GTCQQMZPEMELPZ-UHFFFAOYSA-N
• SMILES： ClC1C2=C(CN(C(=O)OC(C)(C)C)C2)N=C(N)N=1

Computed Properties

• Exact Mass: 270.0883534g/mol
• Monoisotopic Mass: 270.0883534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 81.3Ų

Experimental Properties

• Density: 1.371

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines

Additional information on tert-Butyl 2-amino-4-chloro-5H-pyrrolo[3,4-d]pyrimidine-6(7H)-carboxylate

Introduction to Tert-Butyl 2-amino-4-chloro-5H-pyrrolo[3,4-d]pyrimidine-6(7H)-carboxylate (CAS No 1207175-28-7)

Tert-butyl 2-amino-4-chloro-5H-pyrrolo[3,4-d]pyrimidine-6(7H)-carboxylate, with the CAS number 1207175-28-7, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the pyrrolopyrimidine class, which has garnered considerable attention due to its diverse biological activities and potential applications in drug development. The structure of this molecule incorporates several key functional groups, including a tert-butyl group, an amino group, a chloro group, and a carboxylate moiety, which contribute to its unique chemical properties and reactivity.

The tert-butyl group in Tert-butyl 2-amino-4-chloro-5H-pyrrolo[3,4-d]pyrimidine-6(7H)-carboxylate serves as a protecting group, enhancing the stability of the molecule during synthetic processes. This feature is particularly useful in multi-step synthetic routes where selective protection and deprotection are required. The presence of the amino group at the 2-position and the chloro group at the 4-position allows for further functionalization, making this compound a versatile intermediate in the synthesis of more complex molecules.

The pyrrolopyrimidine core of Tert-butyl 2-amino-4-chloro-5H-pyrrolo[3,4-d]pyrimidine-6(7H)-carboxylate is known for its role in various pharmacological applications. Pyrrolopyrimidines have been extensively studied for their potential as kinase inhibitors, particularly in the treatment of cancers and inflammatory diseases. The carboxylate group at the 6(7H) position provides a site for further derivatization, enabling the creation of novel analogs with enhanced biological activity.

Recent research has highlighted the importance of Tert-butyl 2-amino-4-chloro-5H-pyrrolo[3,4-d]pyrimidine-6(7H)-carboxylate in the development of targeted therapies. Studies have demonstrated its efficacy as a precursor in the synthesis of small-molecule inhibitors that target specific enzymes involved in disease pathways. For instance, derivatives of this compound have shown promise in inhibiting Janus kinases (JAKs), which are implicated in various inflammatory conditions and cancers. The ability to modify different parts of the molecule allows researchers to fine-tune its pharmacokinetic properties, including solubility, bioavailability, and metabolic stability.

The synthesis of Tert-butyl 2-amino-4-chloro-5H-pyrrolo[3,4-d]pyrimidine-6(7H)-carboxylate involves a series of well-established organic reactions. The introduction of the amino and chloro substituents typically requires nucleophilic substitution reactions, while the carboxylate group is often formed through oxidation or hydrolysis processes. The tert-butyl group can be introduced via alkylation reactions or by protecting existing hydroxyl groups before further functionalization. These synthetic strategies highlight the compound's utility as a building block in medicinal chemistry.

In addition to its role as an intermediate in drug synthesis, Tert-butyl 2-amino-4-chloro-5H-pyrrolo[3,4-d]pyrimidine-6(7H)-carboxylate has been explored for its potential in materials science. The unique structural features of this compound make it a candidate for developing novel organic semiconductors and catalysts. Researchers have investigated its electronic properties and have found that it can be incorporated into organic light-emitting diodes (OLEDs) and photovoltaic cells. The presence of conjugated systems within its structure allows for efficient charge transport, making it a promising candidate for next-generation electronic devices.

The biological activity of Tert-butyl 2-amino-4-chloro-5H-pyrrolo[3,4-d]pyrimidine-6(7H)-carboxylate has been further explored through computational studies and high-throughput screening methods. These approaches have identified new derivatives with enhanced binding affinity to target proteins. For example, computational modeling has revealed that modifications at the 3-position of the pyrrolopyrimidine ring can significantly improve interactions with enzyme active sites. Such insights are crucial for designing more effective drugs with reduced side effects.

The future prospects of Tert-butyl 2-amino-4-chloro-5H-pyrrolo[3,4-d]pyrimidine-6(7H)-carboxylate are promising, given its versatility and potential applications across multiple fields. As research continues to uncover new biological targets and synthetic methodologies, this compound is likely to play an increasingly important role in pharmaceutical development. Additionally, advancements in green chemistry principles may lead to more sustainable synthetic routes for producing this valuable intermediate.

In conclusion, Tert-butyl 2-amino-4-chloro-5H-pyrrolo[3,4-d]pyrimidine-6(7H)-carboxylate (CAS No 1207175-28-7) is a multifaceted compound with significant implications in pharmaceutical chemistry and materials science. Its unique structural features and biological activities make it a valuable tool for researchers working on drug development and advanced materials. As our understanding of its properties continues to grow, so too will its applications across various scientific disciplines.